In Vivo Antitumor Potency vs. Olaparib
Senaparib demonstrates subnanomolar inhibitory potency against both PARP1 and PARP2 enzymes, with reported IC50 values of 1.3 nM for PARP1 and 1.6 nM for PARP2 in biochemical assays . In a pooled analysis of phase I studies, Senaparib (IMP4297) was reported to be 20-fold more potent than olaparib in anticancer animal models, with PARP1/2 IC50 values of 6.27 nM / 1.57 nM [1]. Comparative IC50 data from a comprehensive Nature Communications PARP inhibitor properties table shows olaparib with PARP1/2 IC50 values of 5 nM / 1 nM, niraparib at 3.8 nM / 2.1 nM, talazoparib at 0.56 nM / 0.15 nM, and rucaparib at 0.65 nM / 0.08 nM [2].
| Evidence Dimension | Biochemical inhibitory potency (IC50) |
|---|---|
| Target Compound Data | PARP1 IC50 = 1.3 nM; PARP2 IC50 = 1.6 nM (MedKoo); alternate PARP1 IC50 = 6.27 nM, PARP2 IC50 = 1.57 nM (ASCO abstract) |
| Comparator Or Baseline | Olaparib: PARP1 IC50 = 5 nM, PARP2 IC50 = 1 nM; Niraparib: PARP1 IC50 = 3.8 nM, PARP2 IC50 = 2.1 nM; Talazoparib: PARP1 IC50 = 0.56 nM, PARP2 IC50 = 0.15 nM; Rucaparib: PARP1 IC50 = 0.65 nM, PARP2 IC50 = 0.08 nM |
| Quantified Difference | Senaparib PARP1 IC50 (1.3 nM) is ~3.8-fold lower than olaparib (5 nM) and ~2.9-fold lower than niraparib (3.8 nM); 20-fold greater in vivo potency than olaparib in animal models |
| Conditions | Biochemical enzymatic assays; in vivo anticancer animal models |
Why This Matters
Lower IC50 values indicate higher target engagement efficiency at reduced molar concentrations, which may translate into improved therapeutic windows and reduced off-target liabilities for research and clinical applications.
- [1] Cao J, Zhang P, de Souza PL, et al. Pooled analysis of phase I dose-escalation and dose cohort expansion studies of IMP4297, a novel PARP inhibitor, in Chinese and Australian patients with advanced solid tumors. J Clin Oncol. 2019;37(15_suppl):3059. doi:10.1200/JCO.2019.37.15_suppl.3059 View Source
- [2] Zandarashvili L, Langelier MF, Velagapudi UK, et al. Structural basis for allosteric PARP-1 retention on DNA breaks. Nature Communications. 2017;8:1657. Table 1: Properties of PARP inhibitors. doi:10.1038/s41467-017-02096-w View Source
